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Compound of Interest

Compound Name: Fura-5F AM

Cat. No.: B15554501

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fura-5F AM is a cell-permeant, ratiometric fluorescent indicator used for
measuring intracellular calcium concentrations.[1][2][3] As an acetoxymethyl (AM) ester, it can
passively diffuse across the cell membrane. Once inside the cell, non-specific cytosolic
esterases cleave the AM groups, trapping the active Fura-5F indicator in the cytosol.[1][2][4][5]
The proper preparation of a concentrated stock solution is a critical first step for successful cell
loading and accurate calcium imaging experiments. This document provides a detailed protocol
for preparing a Fura-5F AM stock solution using anhydrous dimethyl sulfoxide (DMSO).

Quantitative Data Summary

This table summarizes the key quantitative properties of Fura-5F AM relevant for stock solution
preparation and storage.
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Property Value Source(s)
Molecular Weight ~1005.81 g/mol [1114]
Recommended Solvent High-quality anhydrous DMSO  [6][7]
Recommended Stock

) 1mMto5mM [61[7]
Concentration

) <-20°C, desiccated, protected

Storage (Solid Form) [5][6]

from light

<-20°C, in aliquots,
Storage (DMSO Stock

) desiccated, protected from
Solution)

light

[6lr71el

) N Several weeks to months with
DMSO Stock Solution Stability
proper storage

[elel

Typical Cell Loading
] 0.1 pyM to 5 uM
Concentration

[6]

Experimental Protocols
Materials and Equipment

Fura-5F AM (e.g., 50 ug vial)

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or cryogenic vials for aliquoting
Precision micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.medchemexpress.com/fura-5f-am.html
https://www.medchemexpress.com/fura-5f-am.html?locale=es-ES
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://biotium.com/wp-content/uploads/2013/11/PI-50033-50034.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://biotium.com/wp-content/uploads/2013/11/PI-50033-50034.pdf
https://www.ruixibiotech.com/pts/fura-5f-am
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://biotium.com/wp-content/uploads/2013/11/PI-50033-50034.pdf
https://moodle2.units.it/pluginfile.php/741424/mod_resource/content/1/CaImaging_Fura2AM.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://biotium.com/wp-content/uploads/2013/11/PI-50033-50034.pdf
https://moodle2.units.it/pluginfile.php/741424/mod_resource/content/1/CaImaging_Fura2AM.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://www.benchchem.com/product/b15554501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Always handle Fura-5F AM and DMSO in accordance with good laboratory practices.

o Wear appropriate PPE, including gloves and safety glasses, as the toxicological properties of
Fura-5F AM may not be fully known.[9]

o DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact.

e Work in a well-ventilated area.

Experimental Workflow Diagram

The following diagram outlines the complete workflow for preparing the Fura-5F AM stock
solution.
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Start: Obtain Fura-5F AM

(e.g., 50 ug vial)

Equilibrate Fura-5F AM vial and
anhydrous DMSO to Room Temperature

:

Calculate required volume of DMSO
for desired stock concentration (e.g., 1 mM)

:

Carefully add the calculated
volume of anhydrous DMSO to the vial

:

Vortex thoroughly for 2-5 minutes
until fully dissolved

:

Aliquot the stock solution into
low-retention, light-protected tubes

:

Store aliquots in a desiccated
container at -20°C

End: Stock solution is ready for use

Click to download full resolution via product page

Caption: Workflow for Fura-5F AM stock solution preparation.

Detailed Step-by-Step Protocol
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This protocol describes the preparation of a 1 mM stock solution from a 50 pg vial of Fura-5F
AM.

Step 1: Equilibrate Reagents

o Before opening, allow the vial of Fura-5F AM and the bottle of anhydrous DMSO to warm to
room temperature.[6][7] This is crucial to prevent atmospheric moisture from condensing
inside the containers, which can hydrolyze the AM ester and compromise the dye's
performance.[7]

Step 2: Calculate DMSO Volume
o To prepare a 1 mM stock solution, use the following calculation:
o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

o Example for a 50 pg vial to make a 1 mM solution:

[¢]

Mass =50 ug=5x10->g

[e]

Molecular Weight = 1005.81 g/mol

Concentration =1 mM = 0.001 mol/L

o

[¢]

Volume (L) = (5 x 107> g) / (1005.81 g/mol * 0.001 mol/L) =4.97 x 10-> L

[¢]

Volume (uL) = 49.7 pL
Step 3: Reconstitution

e Using a calibrated micropipette, carefully add 49.7 uL of anhydrous DMSO to the vial
containing 50 pg of Fura-5F AM.

Step 4: Dissolution

o Cap the vial tightly and vortex it for 2-5 minutes. Dissolution of AM esters in DMSO can be
slow.[6][7] Visually inspect the solution against a light source to ensure that all the solid has
completely dissolved.
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Step 5: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 2-5 pL) in low-retention microcentrifuge tubes or cryovials.[6]

» Store the aliquots tightly sealed in a desiccated container at <—20°C, protected from light.[5]
[6][7] Properly stored, the DMSO stock solution is stable for several months.[7][8]

Mechanism of Action and Application Notes
Cellular Mechanism of Fura-5F

Fura-5F AM is designed to be membrane-permeant. Once it crosses the cell membrane into
the cytosol, intracellular esterases cleave the AM ester groups. This hydrolysis traps the now
membrane-impermeant Fura-5F molecule inside the cell, where it can bind to free cytosolic
Caz* and generate a fluorescent signal.[1][2][10]
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Caption: Cellular processing of Fura-5F AM for Ca?* detection.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15554501?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Best Practices and Application Notes

Anhydrous DMSO is Critical: The use of high-quality, anhydrous DMSO is essential, as water
can prematurely hydrolyze the AM ester.[6][7]

Use of Pluronic™ F-127: To aid in the dispersion of the nonpolar Fura-5F AM in aqueous
loading buffers, a non-ionic detergent like Pluronic™ F-127 can be used.[7][11] Acommon
method is to mix the Fura-5F AM DMSO stock with an equal volume of 20% Pluronic™ F-
127 in DMSO before diluting it into the cell loading medium.[11]

Use of Probenecid: Some cell types actively extrude the de-esterified dye via organic anion
transporters. Including an anion-transport inhibitor like probenecid (typically 1-2.5 mM) in the
loading and imaging buffer can improve dye retention.[11][12]

Final Working Concentration: The final concentration for cell loading typically ranges from 1-
5 uM, but should be optimized for each cell type and experimental condition to achieve
adequate signal with minimal cell toxicity or calcium buffering.[6][7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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